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Compound of Interest

Compound Name: SC144 hydrochloride

Cat. No.: B2467922 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
SC144 hydrochloride is a first-in-class, orally active small-molecule inhibitor of glycoprotein

130 (gp130), a co-receptor for the interleukin-6 (IL-6) family of cytokines.[1][2][3][4] By binding

to gp130, SC144 induces its phosphorylation and deglycosylation, which subsequently

abrogates the phosphorylation and nuclear translocation of STAT3.[1][2][3][4][5] This disruption

of the gp130/STAT3 signaling pathway inhibits the expression of various downstream target

genes, including Bcl-2, Bcl-XL, and survivin, ultimately leading to the induction of apoptosis in

cancer cells.[5] This protocol provides a detailed method for the preparation, storage, and

handling of SC144 hydrochloride stock solutions in Dimethyl Sulfoxide (DMSO) for in vitro

research applications.

Physicochemical and Solubility Data
Proper preparation of a stock solution requires accurate information regarding the compound's

properties. The key data for SC144 hydrochloride are summarized below. It is crucial to use

fresh, anhydrous DMSO, as its hygroscopic nature can significantly reduce the solubility of the

compound.[5][6]
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Property Value Source

Molecular Formula C₁₆H₁₁FN₆O · HCl [1][7]

Molecular Weight 358.76 g/mol [1][2][6][8]

CAS Number 917497-70-2 [1][2][6][7]

Appearance
Light yellow to gray crystalline

solid
[6][7]

Solubility in DMSO
10 mg/mL to 65 mg/mL (27.87

mM to 201.67 mM)
[5][6][9]

Water Solubility Insoluble [5][6]

SC144 Signaling Pathway
SC144 hydrochloride exerts its biological effect by targeting the gp130 signaling cascade, a

critical pathway in immuno-oncology. The diagram below illustrates the mechanism of

inhibition.
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Caption: SC144 inhibits the IL-6/gp130/STAT3 signaling pathway.
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Experimental Protocol: Preparing a 10 mM Stock
Solution
This protocol details the steps to prepare a 10 mM stock solution of SC144 hydrochloride in

DMSO.

Materials and Equipment
SC144 hydrochloride powder

Anhydrous or fresh Dimethyl Sulfoxide (DMSO)

Analytical balance

Microcentrifuge tubes or amber glass vials

Vortex mixer

Pipettes and sterile tips

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Safety Precautions
Handle SC144 hydrochloride in a well-ventilated area or chemical fume hood.

Wear appropriate PPE to avoid inhalation and contact with skin and eyes.[10]

Refer to the Safety Data Sheet (SDS) for complete handling and disposal information.[10]

Stock Solution Preparation Workflow
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Step 1: Weigh SC144 HCl
Accurately weigh the desired mass.

Step 2: Add Solvent
Add the calculated volume of fresh DMSO.

Step 3: Dissolve
Vortex thoroughly. Use sonication or gentle

warming (37°C) if needed.

Step 4: Aliquot
Dispense into single-use micro-vials

to avoid freeze-thaw cycles.

Step 5: Store
Store aliquots at -20°C or -80°C

in a light-protected container.

Click to download full resolution via product page

Caption: Workflow for preparing SC144 hydrochloride stock solution.

Step-by-Step Procedure
Calculation: To prepare a 10 mM stock solution, use the following formula:

Mass (mg) = Desired Volume (mL) × 10 mM × 358.76 ( g/mol ) / 1000

Example for 1 mL: Mass (mg) = 1 mL × 10 mM × 358.76 / 1000 = 3.5876 mg.

Weighing: Accurately weigh 3.59 mg of SC144 hydrochloride powder and place it into a

sterile microcentrifuge tube or vial.

Dissolving: Add 1.0 mL of fresh, anhydrous DMSO to the vial.
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Mixing: Close the vial tightly and vortex thoroughly until the powder is completely dissolved.

If dissolution is slow, gentle warming at 37°C or brief sonication can be applied to facilitate

the process.[11] Visually inspect the solution to ensure there are no visible particles.

Aliquoting: To prevent degradation from repeated freeze-thaw cycles, aliquot the stock

solution into smaller, single-use volumes (e.g., 20 µL) in sterile microcentrifuge tubes.[5][6]

Preparation of Different Stock Concentrations
The following table provides the required mass of SC144 hydrochloride for preparing common

stock concentrations.

Desired
Concentration

Mass for 1 mL Mass for 5 mL Mass for 10 mL

1 mM 0.36 mg 1.80 mg 3.59 mg

5 mM 1.80 mg 8.97 mg 17.94 mg

10 mM 3.59 mg 17.94 mg 35.88 mg

Storage and Stability
Proper storage is critical to maintain the chemical integrity and activity of SC144
hydrochloride.
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Form
Storage
Temperature

Duration Recommendations

Powder -20°C ≥ 3 years
Store in a dry, dark

place.[5][7]

DMSO Stock Solution -20°C 1 month

Aliquot to avoid

freeze-thaw cycles.[6]

[10] Keep sealed and

away from moisture.

[6][10]

DMSO Stock Solution -80°C 6 months to 1 year

Preferred method for

long-term storage.[5]

[6][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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